Cas no 1935445-26-3 (5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro-)

• Product Name: 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro-
• CAS No: 1935445-26-3
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 6076752
• PubChem ID: 124148176
• Update Time: 2025-06-14

5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro-
• 7-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine
• AT33493
• EN300-5166950
• SCHEMBL18330446
• GS3850
• 1935445-26-3
• Z1486018687

• Inchi： 1S/C6H3BrClN3/c7-3-1-10-6-5(3)9-2-4(8)11-6/h1-2H,(H,10,11)
• InChI Key： FPUUGLZSKOWTSU-UHFFFAOYSA-N
• SMILES： C12NC=C(Br)C1=NC=C(Cl)N=2

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.996±0.06 g/cm3(Predicted)
• pka: 8.97±0.50(Predicted)

Additional information on 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro-

Recent Advances in the Study of 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro- (CAS: 1935445-26-3)

The compound 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro- (CAS: 1935445-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its pyrrolopyrazine core, has shown promise in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and potential clinical utility.

One of the key breakthroughs in the study of this compound is its role as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the 7-bromo-3-chloro substitution on the pyrrolopyrazine core has been found to enhance binding affinity to specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5H-Pyrrolo[2,3-b]pyrazine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and BRAF kinases, both of which are implicated in various cancers. The study highlighted the compound's ability to disrupt downstream signaling pathways, leading to apoptosis in cancer cells.

In addition to its anticancer properties, 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro- has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis and disrupt essential metabolic pathways.

The synthetic accessibility of 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro- has also been a focus of recent research. A team from the University of Cambridge developed a novel, scalable synthesis route that significantly improved yield and purity compared to traditional methods. Their approach, published in Organic Letters, utilized a palladium-catalyzed cross-coupling reaction to introduce the bromo and chloro substituents efficiently. This advancement is expected to facilitate further exploration of the compound's pharmacological properties and accelerate its development into clinical candidates.

Despite these promising findings, challenges remain in the development of 5H-Pyrrolo[2,3-b]pyrazine-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Additionally, ongoing toxicology assessments are necessary to ensure its safety profile meets regulatory standards. Nevertheless, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and a potential lead for novel therapeutics.

In conclusion, 5H-Pyrrolo[2,3-b]pyrazine, 7-bromo-3-chloro- (CAS: 1935445-26-3) represents an exciting area of research in chemical biology and pharmaceutical sciences. Its dual role as a kinase inhibitor and antimicrobial agent, combined with advances in synthetic methodologies, positions it as a promising candidate for further development. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical and clinical settings.